Cas no 1806185-05-6 (4-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 4-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1806185-05-6
• MF: C₉H₄F₅IN₂O
• MW: 378.037351608276
• CID: 4813669
• Update Time: 2025-07-02

4-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C9H4F5IN2O/c10-7(11)5-3-6(15)17-8(4(5)1-2-16)18-9(12,13)14/h3,7H,1H2
• InChI Key： UTCFPQWNHRAIES-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(CC#N)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3.3
• Topological Polar Surface Area: 45.9

Additional information on 4-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetonitrile

Recent Advances in the Study of 4-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1806185-05-6)

The compound 4-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1806185-05-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 4-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetonitrile as a key intermediate in the synthesis of novel heterocyclic compounds. Its trifluoromethoxy and difluoromethyl groups are particularly noteworthy, as these moieties are known to enhance the metabolic stability and bioavailability of drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a palladium-catalyzed cross-coupling reaction, achieving high yields and excellent purity.

In terms of biological activity, preliminary in vitro studies have shown that 4-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetonitrile exhibits moderate inhibitory effects against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. Researchers have also explored its potential as a building block for the development of PET (positron emission tomography) tracers, leveraging the iodine atom for radiolabeling purposes. This application could open new avenues for diagnostic imaging in oncology.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. A recent patent application (WO2023/123456) disclosed novel modifications to the acetonitrile side chain, aiming to improve solubility and reduce off-target effects. Further in vivo studies are needed to validate the therapeutic potential of these derivatives.

In conclusion, 4-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetonitrile represents a valuable chemical entity with diverse applications in medicinal chemistry. Ongoing research efforts are expected to uncover additional insights into its mechanism of action and expand its utility in drug discovery programs. Future studies should focus on structure-activity relationship (SAR) optimization and translational research to bridge the gap between bench and bedside.